Cas no 52158-16-4 (4-[(2,4-dichlorophenyl)amino]pyridine-3-sulfonamide)

• Product Name: 4-[(2,4-dichlorophenyl)amino]pyridine-3-sulfonamide
• CAS No: 52158-16-4
• MF: C₁₁H₉Cl₂N₃O₂S
• MW: 318.179058790207
• CID: 1576053
• PubChem ID: 3040405
• Update Time: 2025-04-21

4-[(2,4-dichlorophenyl)amino]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-[(2,4-dichlorophenyl)amino]pyridine-3-sulfonamide
• 4-(2,4-dichloroanilino)pyridine-3-sulfonamide
• DTXSID50200174
• CG 257
• 4-((2,4-Dichlorophenyl)amino)-3-pyridinesulfonamide
• 52158-16-4
• 3-Pyridinesulfonamide, 4-((2,4-dichlorophenyl)amino)-
• BRN 0429318

• Inchi： 1S/C11H9Cl2N3O2S/c12-7-1-2-9(8(13)5-7)16-10-3-4-15-6-11(10)19(14,17)18/h1-6H,(H,15,16)(H2,14,17,18)
• InChI Key： MUKPRQCSEWBQPS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC1C=CN=CC=1S(N)(=O)=O)Cl

Computed Properties

• Exact Mass: 316.97947
• Monoisotopic Mass: 316.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• Density: 1.578
• Boiling Point: 490.1°C at 760 mmHg
• Flash Point: 250.2°C
• Refractive Index: 1.666
• PSA: 85.08